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Compound of Interest

Compound Name: NRX-103095

Cat. No.: B10854704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of NRX-103095's performance with alternative

molecules designed to promote the degradation of β-catenin, a key protein in the Wnt signaling

pathway often implicated in cancer. The information presented is supported by experimental

data from peer-reviewed scientific literature.

Core Mechanism of Action: A "Molecular Glue"
Approach
NRX-103095 is a small molecule that acts as a "molecular glue," enhancing the natural

interaction between β-catenin and its E3 ubiquitin ligase, SCFβ-TrCP.[1][2][3] This enhanced

interaction facilitates the ubiquitination and subsequent proteasomal degradation of β-catenin,

particularly mutant forms that are resistant to normal degradation processes.[2][3] The primary

research describes NRX-103095 as enhancing the binding of the phosphorylated Ser33/Ser37

β-catenin peptide to β-TrCP with an EC50 of 163 nM.[1]

Quantitative Performance Comparison
The following table summarizes the performance of NRX-103095 and its more potent analog,

NRX-252114, in enhancing the interaction between β-catenin and β-TrCP.
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Compound
Target
Interaction

Assay Type EC50 (nM) Reference

NRX-103095

pSer33/Ser37 β-

catenin peptide :

β-TrCP

Biochemical 163 [1]

NRX-252114

pSer33/S37A β-

catenin peptide :

β-TrCP

Biochemical 6.5 ± 0.3 [4]

Alternative Approaches to β-Catenin Degradation
While NRX-103095 and its analogs represent a novel "molecular glue" strategy, other small

molecules have been identified that also promote β-catenin degradation, albeit through

potentially different mechanisms. One such molecule is MSAB (methyl 3-{[(4-

methylphenyl)sulfonyl]amino}benzoate), which has been shown to bind to β-catenin and

promote its degradation.[5] However, a direct head-to-head quantitative comparison in the

same experimental systems is not readily available in the public domain.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of NRX-103095 and the typical

experimental workflows used to characterize its activity.
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Biochemical Assay Workflow (AlphaScreen)

Cellular Degradation Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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